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Compound of Interest

Compound Name: Chlorocyclopentane

Cat. No.: B1362555

For laboratory professionals engaged in research and development, the safe handling of
chemical reagents is paramount. This guide provides essential safety and logistical information
for the operational use and disposal of Chlorocyclopentane (CAS 930-28-9), ensuring the
well-being of personnel and the integrity of your work.

Chemical Profile and Hazards

Chlorocyclopentane is a colorless to pale yellow, highly flammable liquid with a distinct odor.
[1] It is a hazardous substance that requires careful handling due to its potential health and
physical hazards.[2]

Hazard ldentification and GHS Classification:
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] H335: May cause .
exposure; Respiratory Warning |
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(Category 3)

respiratory irritation.

Primary hazards include its high flammability, with vapors that can form explosive mixtures with

air and may travel to an ignition source and flash back.[2][7] Health hazards include skin and

serious eye irritation, and it may also cause respiratory irritation.[2][7]

Personal Protective Equipment (PPE)

A thorough hazard assessment is crucial to determine the specific PPE required for any

operation involving Chlorocyclopentane. The following table summarizes the recommended

PPE.
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Body Part Protection Specification

Safety Goggles with side Must conform to EN 166 (EU)
Eyes/Face ) )

shields or a Face Shield or NIOSH (US) standards.[8]

The selected protective gloves
have to satisfy the
specifications of EU Directive
89/686/EEC and the standard
EN 374 derived from it. Inspect

Skin Chemical-resistant Gloves

gloves prior to use.[8]

) ] Wear fire/flame resistant and
Protective Clothing ) ) )
impervious clothing.[8]

Use if exposure limits are
exceeded or if irritation or other
symptoms are experienced.[8]
A respiratory protection
program that meets OSHA's
Respiratory Full-face Respirator 29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed whenever
workplace conditions warrant a

respirator's use.

Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Engineering Controls:
o Work within a certified chemical fume hood to minimize inhalation exposure.

e Ensure a safety shower and eyewash station are readily accessible and have been recently
tested.
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» Remove all sources of ignition from the work area, including open flames, hot surfaces, and
sparks.[2][8]

e Use spark-proof tools and explosion-proof equipment.[2][8]

e Ground and bond containers and receiving equipment to prevent static discharge.[2][5][9]
2. Weighing and Transferring:

o Conduct all transfers of Chlorocyclopentane within a chemical fume hood.
e Use a sealed container for transport within the laboratory.

 When weighing, use a tared, sealed container to minimize exposure.

e When transferring, pour slowly and carefully to avoid splashing.

3. Reaction Setup:

e Set up reactions in a chemical fume hood.

e Ensure all glassware is free of cracks and other defects.

« If the reaction is exothermic, use a cooling bath to control the temperature.

o Keep the reaction vessel loosely capped or equipped with a pressure-equalizing dropping
funnel or condenser to prevent pressure buildup.

Emergency Procedures
Spills:
e Minor Spill (in a fume hood): Absorb the spill with an inert absorbent material (e.g., sand,

vermiculite). Collect the absorbed material into a sealed container for hazardous waste
disposal. Clean the spill area with soap and water.

e Major Spill (outside a fume hood): Evacuate the immediate area and alert others. If
flammable vapors are present, turn off all ignition sources if it is safe to do so. Close the
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laboratory doors and contact your institution's emergency response team.

Personal Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[2] Seek medical attention.

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the
eyelids open.[2] Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[8]

Disposal Plan

1.

Waste Segregation:

Dispose of Chlorocyclopentane and any materials contaminated with it as hazardous
waste.

Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management plan.

. Waste Collection and Storage:

Collect waste in a designated, properly labeled, and sealed container.

Store waste containers in a cool, dry, well-ventilated area away from ignition sources and
incompatible materials.[8]

. Final Disposal:

Arrange for disposal through a licensed professional waste disposal service.
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o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
[8]

Hazard Assessment
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Caption: PPE selection workflow for handling Chlorocyclopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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